Cas no 851807-74-4 (3-({1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine)

• Product Name: 3-({1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine
• CAS No: 851807-74-4
• MF: C₁₇H₁₄F₃N₃OS
• MW: 365.372772693634
• CID: 6603028
• PubChem ID: 5073416
• Update Time: 2025-10-30

3-({1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine
• Methanone, [4,5-dihydro-2-[(3-pyridinylmethyl)thio]-1H-imidazol-1-yl][3-(trifluoromethyl)phenyl]-
• AKOS024589418
• (2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-(trifluoromethyl)phenyl)methanone
• 851807-74-4
• EU-0092962
• 3-[({1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine
• [2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• F0630-1713

• Inchi： 1S/C17H14F3N3OS/c18-17(19,20)14-5-1-4-13(9-14)15(24)23-8-7-22-16(23)25-11-12-3-2-6-21-10-12/h1-6,9-10H,7-8,11H2
• InChI Key： WKLPNKKPBQDMAK-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CN=C2)=NCC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 365.08096774g/mol
• Monoisotopic Mass: 365.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 483.1±55.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 3-({1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine

3-({1-3-(Trifluoromethyl)Benzoyl-4,5-Dihydro-1H-Imidazol-2-Yl}Sulfanyl)Methylpyridine: A Comprehensive Overview

The compound with CAS No 851807-74-4, commonly referred to as 3-({1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring, an imidazole moiety, and a trifluoromethyl group, all interconnected through sulfur-based linkages. The presence of these functional groups endows the molecule with unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a candidate for drug development, particularly in the context of targeting specific cellular pathways associated with diseases such as cancer and neurodegenerative disorders. The imidazole ring within the molecule is known to exhibit strong binding affinity to certain protein targets, making it a valuable component in the design of bioactive agents. Additionally, the trifluoromethyl group contributes to the molecule's stability and lipophilicity, enhancing its pharmacokinetic profile.

One of the most intriguing aspects of this compound is its ability to modulate sulfur-containing biochemical processes. The sulfur atom in the sulfanyl group plays a critical role in facilitating interactions with biological systems. This property has led researchers to explore its potential as an anticancer agent, where it could inhibit key enzymes or disrupt signaling pathways that are essential for tumor growth and metastasis.

From a synthetic perspective, the preparation of 3-({1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the imidazole core, followed by the introduction of the trifluoromethylbenzoyl group. Subsequent steps involve coupling reactions to attach the pyridine moiety and ensuring proper stereochemistry at each stage.

The biological evaluation of this compound has revealed promising results in preclinical studies. For instance, in vitro assays have demonstrated its ability to inhibit the activity of protein kinase C (PKC), a key regulator of cellular proliferation and survival. Furthermore, preliminary animal studies have shown that this compound exhibits low toxicity at therapeutic doses, suggesting its potential suitability for clinical applications.

In terms of structural analysis, computational modeling techniques such as molecular docking have been employed to predict the binding modes of this compound with various biological targets. These studies have provided valuable insights into how the molecule interacts with its target proteins at the atomic level. For example, simulations have shown that the pyridine ring can form π–π interactions with aromatic residues on protein surfaces, while the imidazole moiety can engage in hydrogen bonding or electrostatic interactions.

Another area of active research is exploring the bioisosteric replacements within this compound's structure to optimize its pharmacodynamic properties further. By substituting certain groups with bioisosteres that retain similar physical and chemical properties but offer improved bioavailability or reduced side effects, scientists aim to develop more effective drug candidates.

It is also worth noting that this compound belongs to a broader class of molecules known as sulfanylmethylpyridines, which are increasingly being investigated for their diverse biological activities. The inclusion of sulfur in these structures not only enhances their chemical reactivity but also provides opportunities for modulating their behavior within biological systems.

In summary, 3-({1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with promising preclinical data, positions it as a strong candidate for further exploration in drug discovery programs targeting various diseases. As research continues to unfold, this compound may pave the way for innovative therapeutic strategies that leverage its distinctive chemical and biological properties.